Cas no 173392-87-5 (4-(N-Nonyloxy)phenylboronic Acid)

• Product Name: 4-(N-Nonyloxy)phenylboronic Acid
• CAS No: 173392-87-5
• MF: C₁₅H₂₅BO₃
• MW: 264.168205022812
• MDL: MFCD04039033
• CID: 133687
• PubChem ID: 4197997
• Update Time: 2025-06-11

4-(N-Nonyloxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-(Nonyloxy)phenyl)boronic acid
• 4-(N-NONYLOXY)BENZENEBORONIC ACID
• 4-(n-Nonyloxy)phenylboronic acid
• Boronic acid, [4-(nonyloxy)phenyl]-(9CI)
• (4-nonoxyphenyl)boronic acid
• AKOS BRN-0178
• SCHEMBL7472946
• (4-(Nonyloxy)phenyl)boronicacid
• XAJSPPCQRRBXGB-UHFFFAOYSA-N
• DTXSID00400723
• [4-(Nonyloxy)phenyl]boronic acid
• F77561
• AKOS004116288
• BS-21719
• 173392-87-5
• MFCD04039033
• Boronic acid,[4-(nonyloxy)phenyl]-(9ci)
• Boronic acid, B-[4-(nonyloxy)phenyl]-
• CS-0174660
• FT-0747605
• 4-Nonyloxyphenylboronic acid
• YGA39287
• A881774
• 4-(nonyloxy)phenylboronic acid
• DB-064911
• 4-(N-Nonyloxy)phenylboronic Acid

• MDL： MFCD04039033
• Inchi： 1S/C15H25BO3/c1-2-3-4-5-6-7-8-13-19-15-11-9-14(10-12-15)16(17)18/h9-12,17-18H,2-8,13H2,1H3
• InChI Key： XAJSPPCQRRBXGB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=CC=1)CCCCCCCCC

Computed Properties

• Exact Mass: 264.19000
• Monoisotopic Mass: 264.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.01
• Boiling Point: 408.4°C at 760 mmHg
• Flash Point: 200.8°C
• Refractive Index: 1.5
• PSA: 49.69000
• LogP: 2.49580

4-(N-Nonyloxy)phenylboronic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 4-(N-Nonyloxy)phenylboronic Acid

Recent Advances in the Application of 4-(N-Nonyloxy)phenylboronic Acid (CAS 173392-87-5) in Chemical Biology and Medicine

4-(N-Nonyloxy)phenylboronic Acid (CAS 173392-87-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique properties and versatile applications. This research briefing synthesizes the latest findings on this compound, highlighting its role in drug development, diagnostics, and material science. Recent studies have focused on its boronic acid moiety, which enables reversible interactions with diols, making it valuable for glucose sensing, targeted drug delivery, and as a building block in supramolecular chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a glucose-responsive component in insulin delivery systems. The research team utilized 4-(N-Nonyloxy)phenylboronic Acid to develop a novel hydrogel that releases insulin in response to glucose concentration changes. The nonyloxy chain was found to enhance the stability of the boronic acid-diol complex, addressing previous limitations in physiological conditions. This breakthrough suggests promising applications for diabetes management technologies.

In cancer research, scientists have explored 4-(N-Nonyloxy)phenylboronic Acid as a targeting ligand for tumor-specific drug delivery. The compound's ability to bind sialic acid residues overexpressed on cancer cell surfaces has been leveraged in several nanoparticle formulations. A recent Nature Communications paper reported a 40% increase in tumor accumulation compared to non-targeted systems when using this boronic acid derivative as a targeting moiety. The study also noted the importance of the nonyloxy chain length in optimizing binding affinity and pharmacokinetic properties.

The compound's chemical properties have also been investigated for diagnostic applications. Researchers at MIT developed a fluorescence-based sensor array incorporating 4-(N-Nonyloxy)phenylboronic Acid that can distinguish between different bacterial infections based on their cell wall polysaccharide patterns. The system achieved 92% accuracy in clinical samples, demonstrating potential for rapid point-of-care diagnostics. The nonyloxy group was crucial for maintaining sensor stability in biological fluids.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 4-(N-Nonyloxy)phenylboronic Acid. A 2024 publication in Organic Process Research & Development detailed a new catalytic method that improves yield to 78% while reducing hazardous byproducts. This advancement addresses previous scalability challenges and may facilitate broader adoption of the compound in industrial applications.

Looking forward, researchers are exploring the compound's potential in emerging areas such as bioorthogonal chemistry and protein modification. Preliminary results suggest that 4-(N-Nonyloxy)phenylboronic Acid could serve as a versatile handle for site-specific protein conjugation, with advantages over traditional methods in terms of selectivity and reaction conditions. These developments position the compound as a valuable tool in both basic research and therapeutic development.